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Compound of Interest

Compound Name: Adam CA

Cat. No.: B1666595

This guide provides a detailed comparison of the CaAdam optimizer with standard Adam and
other state-of-the-art optimization algorithms. The information is targeted towards researchers,
scientists, and drug development professionals who utilize machine learning models and seek
to optimize their training performance.

Data Presentation

The following tables summarize the quantitative performance of CaAdam against other
optimizers across various datasets and model architectures.

Table 1: Classification Accuracy Comparison
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Fashion-MNIST Accuracy

Optimizer CIFAR-10 Accuracy (%)
(%)

Adam 79.8 92.3
CaAdam (Multiplicative

) 83.1(x0.5)
Scaling)
CaAdam (Depth-based

) 92.6
Scaling)
AdamW Data Not Available Data Not Available
Adamax Data Not Available Data Not Available
Nadam Data Not Available Data Not Available

Note: CaAdam with multiplicative scaling showed a statistically significant improvement of
4.09% on CIFAR-10 (p < 0.001), while depth-based scaling on Fashion-MNIST showed a
0.39% improvement (p < 0.001).[1]

Table 2: Regression Performance on California Housing Dataset (RMSE)

CaAdam
MLP Architecture Adam RMSE (Multiplicative Improvement (%)
Scaling) RMSE

0.459 (+ 0.003) 0.446 (+ 0.003) 2.87

Note: The Root Mean Square Error (RMSE) is reported. A lower RMSE indicates better
performance.[1]

Table 3: Convergence Characteristics

L Convergence Speed
Task Optimizer
Improvement

, CaAdam (Multiplicative
Regression ) Up to 34.6% fewer epochs
Scaling)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://arxiv.org/html/2410.24216v1
https://arxiv.org/html/2410.24216v1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Note: CaAdam demonstrated faster convergence compared to the baseline Adam optimizer
without compromising final model performance.[1]

Experimental Protocols

The comparative analysis of CaAdam and other optimizers was conducted using the following
experimental setup.[1]

Datasets:
o Classification:

o CIFAR-10 & CIFAR-100: 60,000 color images (32x32 resolution) categorized into 10 and
100 classes, respectively. The split was 50,000 for training and 10,000 for testing.[1]

o Fashion-MNIST: A dataset of Zalando's article images, consisting of a training set of
60,000 examples and a test set of 10,000 examples. Each example is a 28x28 grayscale
image, associated with a label from 10 classes.

o Regression:

o California Housing: Contains 20,640 samples with 8 numerical features, where the target
variable is the median house value.[1]

Models:

» Various Multi-Layer Perceptron (MLP) architectures were used for the regression tasks. For
instance, one of the architectures was.[1]

Training Protocol:

¢ Optimizers Compared: Standard Adam, AdamW, Adamax, Nadam, and CaAdam (with
additive, multiplicative, and depth-based scaling).[1]

o Initialization: All optimizers were initialized with a learning rate of 0.001.[1]

e Batch Size: 64.[1]
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e Epochs: Maximum of 1,000, with early stopping implemented.[1]
e Loss Functions:

o Sparse categorical cross-entropy for classification tasks.[1]

o Mean Squared Error (MSE) for regression tasks.[1]

 Statistical Analysis: Each experiment was repeated 30 times to ensure statistical robustness.
Independent t-tests were used to compare each optimizer variant against the Adam baseline,
with significance thresholds of p < 0.05, p < 0.01, and p < 0.001.[1]

Visualizations
Experimental Workflow

The diagram below illustrates the general workflow for the comparative analysis of the different
optimizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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